Cas no 153774-34-6 (Benzoic acid,5-amino-2-fluoro-, 2-propen-1-yl ester)

• Product Name: Benzoic acid,5-amino-2-fluoro-, 2-propen-1-yl ester
• CAS No: 153774-34-6
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 106324
• PubChem ID: 22168653
• Update Time: 2025-04-18

Benzoic acid,5-amino-2-fluoro-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-fluoro-, 2-propen-1-yl ester
• Benzoic acid, 5-amino-2-fluoro-, 2-propenyl ester (9CI)
• Allyl 5-amino-2-fluorobenzoate
• KJUWTRBIALZZTB-UHFFFAOYSA-N
• Benzoic acid,5-amino-2-fluoro-,2-propenyl ester(9ci)
• prop-2-enyl 5-amino-2-fluorobenzoate
• 153774-34-6
• SCHEMBL5098476

• Inchi： 1S/C10H10FNO2/c1-2-5-14-10(13)8-6-7(12)3-4-9(8)11/h2-4,6H,1,5,12H2
• InChI Key： KJUWTRBIALZZTB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=O)OCC=C)N

Computed Properties

• Exact Mass: 195.0696
• Monoisotopic Mass: 195.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 52.32